2-(4-methoxyphenyl)-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C23H26N4O3/c1-4-13-30-23-15-21(24-16(2)25-23)26-18-7-9-19(10-8-18)27-22(28)14-17-5-11-20(29-3)12-6-17/h5-12,15H,4,13-14H2,1-3H3,(H,27,28)(H,24,25,26)
• InChI Key: XZKRQNMWGMGVPI-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)OC)C
• Molecular Formula: C23H26N4O3
• Molecular Weight: 406.5 g/mol

Description

2-(4-methoxyphenyl)-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)acetamide is a useful research compound. Its molecular formula is C23H26N4O3 and its molecular weight is 406.486. The purity is usually 95%.
BenchChem offers high-quality 2-(4-methoxyphenyl)-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-methoxyphenyl)-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A study explored the design, synthesis, and in vitro cytotoxic activity of acetamide derivatives, aiming to find new anticancer agents. By attaching different aryloxy groups to the pyrimidine ring, one compound demonstrated appreciable cancer cell growth inhibition against eight cancer cell lines, indicating its potential as an anticancer agent (Al-Sanea et al., 2020).

Comparative Metabolism in Herbicides

Another study investigated the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes. This research provides insights into the metabolic pathways involved in the detoxification or activation of these compounds, which is crucial for understanding their safety and environmental impact (Coleman et al., 2000).

Anti-Inflammatory and Analgesic Agents

Research on novel benzodifuranyl derivatives derived from visnaginone and khellinone as anti-inflammatory and analgesic agents showed that these compounds exhibit significant COX-2 inhibitory activity, analgesic activity, and anti-inflammatory effects. This highlights the potential of these derivatives in developing new therapeutics for inflammation and pain management (Abu‐Hashem et al., 2020).

Imaging of the Translocator Protein with PET

In the field of radiopharmacy, a study on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, showcases the application of acetamide derivatives in the development of diagnostic tools for neurological and inflammatory diseases (Dollé et al., 2008).

Adenosine A3 Receptor Antagonists

Research into the modulation of the adenosine A3 receptor antagonistic profile through methoxyphenyl substitution on the acetamide scaffold revealed novel ligands with excellent potency and selectivity. This suggests potential applications in treating conditions associated with adenosine A3 receptor activity, such as inflammatory diseases and cancer (Yaziji et al., 2013).